4-[(1R)-1-hydroxyethyl]benzene-1-sulfonamide

• IUPAC Name: 4-[(1R)-1-hydroxyethyl]benzenesulfonamide
• InChI: InChI=1S/C8H11NO3S/c1-6(10)7-2-4-8(5-3-7)13(9,11)12/h2-6,10H,1H3,(H2,9,11,12)/t6-/m1/s1
• InChI Key: IMAILDNLESYHOJ-ZCFIWIBFSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)S(=O)(=O)N)O
• Isomeric SMILES: C[C@H](C1=CC=C(C=C1)S(=O)(=O)N)O
• Molecular Formula: C8H11NO3S
• Molecular Weight: 201.25 g/mol
• CAS No.: 220948-21-0

Description

4-[(1R)-1-hydroxyethyl]benzene-1-sulfonamide is a useful research compound. Its molecular formula is C8H11NO3S and its molecular weight is 201.24. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Studies and Clinical Evaluations

Sulfonamide compounds have been extensively studied for their pharmacological properties. For instance, sulthiame, a sulfonamide derivative, has been reported to possess good anticonvulsant properties in several types of epilepsy, showing potential as a valuable anticonvulsant drug, especially for mentally retarded epileptic patients due to its low incidence of side effects (Laveck, de la Cruz, & Thomas, 1962). Another study highlighted ON 01910.Na, a benzyl styryl sulfone analog, as a novel anticancer agent that inhibits mitotic progression and induces apoptosis, showing promise in clinical applications against a broad spectrum of human cancers (Ohnuma et al., 2006).

Environmental Impact and Safety

Perfluorinated sulfonamides, a class related to sulfonamide compounds, have been investigated for their environmental presence and impact. One study focused on their occurrence in indoor and outdoor air and house dust, revealing significant indoor air source strength and suggesting implications for human exposure and environmental pollution (Shoeib et al., 2005).

Metabolic and Excretion Studies

Understanding the metabolism and excretion of sulfonamide compounds is crucial for their safe and effective use. Bumetanide, a potent diuretic sulfonamide congener, demonstrates rapid absorption and elimination in humans, with its pharmacokinetics laying the groundwork for its clinical applications (Halladay, Sipes, & Carter, 1977). Another study assessed the diuretic effect of long-acting sulfonamides in urinary tract infections, highlighting their valuable and safe suppressive antibacterial properties (Seneca, 1966).

Innovative Therapeutic Applications

Exploration of sulfonamides in novel therapeutic areas is ongoing. For instance, the study on the efficacy of 6-hydroxybenzo[b]thiophene-2-sulfonamide as a carbonic anhydrase inhibitor for lowering intraocular pressure in normotensive subjects underscores the potential of sulfonamide compounds in ophthalmology (Werner, Gerber, & Yoder, 1987).

Mechanism of Action

Target of Action

The primary target of 4-[(1R)-1-hydroxyethyl]benzene-1-sulfonamide is the bacterial enzyme dihydropteroate synthetase . This enzyme plays a crucial role in the synthesis of folic acid, which is essential for bacterial replication .

Mode of Action

This compound acts as a competitive inhibitor of dihydropteroate synthetase . This enzyme normally uses para-aminobenzoic acid (PABA) for synthesizing the necessary folic acid . By inhibiting this reaction, this compound prevents the synthesis of folic acid, thereby inhibiting bacterial replication .

Biochemical Pathways

The inhibition of dihydropteroate synthetase by this compound affects the folic acid metabolism cycle . Folic acid is crucial for the synthesis of nucleotides, which are the building blocks of DNA. Therefore, the inhibition of folic acid synthesis by this compound leads to a decrease in nucleotide synthesis, thereby inhibiting bacterial replication .

Pharmacokinetics

It is known that sulfonamides, in general, are readily absorbed orally . They are widely distributed throughout all tissues, achieving high levels in pleural, peritoneal, synovial, and ocular fluids .

Result of Action

The result of the action of this compound is the inhibition of bacterial replication . By preventing the synthesis of folic acid, this compound inhibits the production of nucleotides, thereby preventing the replication of bacterial DNA .